Cas no 1806879-18-4 (5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine
• CAS No: 1806879-18-4
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4882199
• Update Time: 2025-10-28

5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine

• Inchi： 1S/C7H5F3N2O3/c1-15-5-4(8)3(6(9)10)2-11-7(5)12(13)14/h2,6H,1H3
• InChI Key： MBMQCVBMOQLQIW-UHFFFAOYSA-N
• SMILES： FC1=C(C([N+](=O)[O-])=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine

5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine (CAS No. 1806879-18-4): An Overview

5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine (CAS No. 1806879-18-4) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of difluoromethyl, fluoro, methoxy, and nitro substituents, exhibits a range of biological activities and potential applications in drug discovery and development.

The molecular structure of 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine is particularly noteworthy for its ability to modulate various biological targets. The difluoromethyl group, for instance, is known to enhance the metabolic stability and lipophilicity of molecules, making it an attractive feature for drug candidates. The fluoro substituent at the 4-position further contributes to the compound's pharmacological profile by influencing its electronic properties and binding interactions with target proteins. The methoxy group at the 3-position adds to the molecule's hydrophobicity and can improve its solubility in biological systems. Lastly, the nitro group at the 2-position introduces a strong electron-withdrawing effect, which can significantly impact the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine as a lead compound for various therapeutic applications. One notable area of research involves its use as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in cancer progression. The researchers found that 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine exhibited potent antiproliferative effects against several cancer cell lines, suggesting its potential as a novel anticancer agent.

In addition to its anticancer properties, 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine has also shown promise in other therapeutic areas. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its potential as an antiviral agent. The study revealed that this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronavirus strains. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, making it a valuable candidate for further development as an antiviral drug.

The synthetic accessibility of 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the sequential introduction of functional groups onto a pyridine scaffold using well-established chemical transformations. This modular approach allows for easy modification of the molecule's structure, enabling researchers to fine-tune its properties for specific applications.

The safety profile of 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it suitable for further evaluation in clinical trials.

In conclusion, 5-(Difluoromethyl)-4-fluoro-3-methoxy-2-nitropyridine (CAS No. 1806879-18-4) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.